Cas no 50402-56-7 (EDANS)

• Product Name: EDANS
• CAS No: 50402-56-7
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• MDL: MFCD00066932
• CID: 371472
• PubChem ID: 92329
• Update Time: 2025-04-19

EDANS Chemical and Physical Properties

Names and Identifiers

• 5-((2-Aminoethyl)amino)naphthalene-1-sulfonic acid
• N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid
• 5-(2-Aminoethylamino)-1-naphthalenesulfonic acid
• 1-Naphthalenesulfonicacid, 5-[(2-aminoethyl)amino]-
• EDANS
• 1,5-EDANS
• 1,5-EDANS (N-(Aminoethyl)-5-naphthylamine-1-sulfonic acid
• 5-(2-Aminoethylamino)-1-Naphthalene Sulfonic Acid(1,5-EDANS)
• 5-(2-aminoethylamino)naphthalene-1-sulfonic acid
• NS00058532
• 5-(2-Aminoethylamino)-1-naphthalene sulfonic acid
• 5-[(2-aminoethyl)amino]naphthalene-1-sulfonic acid
• EDANS acid
• 1-Naphthalenesulfonic acid, 5-[(2-aminoethyl)amino]-
• FT-0639897
• HY-D1080
• Phenylethyl b-D-thioglucuronide
• AS-68397
• PD158036
• DTXSID70964660
• EINECS 256-575-5
• D94764
• AKOS005203281
• SY064759
• CCG-49197
• 3JBY896YZF
• 5-[(2-Aminoethyl)amino]-1-naphthalenesulfonic acid
• 5-(2-Aminoethylamino)naphthalene-1-sulphonic acid
• Q5322826
• 50402-56-7
• SR-01000638668-1
• CS-0114621
• N-(2-Aminoethyl)-5-naphthylamine-1-sulphonic acid
• MFCD00066932
• SCHEMBL6254
• 5-(2-Aminoethylamino)-1-naphthalenesulfonic acid, suitable for fluorescence
• UNII-3JBY896YZF
• 5-(2-Aminoethylamino)-1-naphthalenesulphonic acid sodium salt
• DB-051767
• SJQRQOKXQKVJGJ-UHFFFAOYSA-N
• DTXCID50824238
• XH1452

• MDL： MFCD00066932
• Inchi： 1S/C12H14N2O3S/c13-7-8-14-11-5-1-4-10-9(11)3-2-6-12(10)18(15,16)17/h1-6,14H,7-8,13H2,(H,15,16,17)
• InChI Key： SJQRQOKXQKVJGJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C(C=CC=C21)NCCN)(=O)(=O)O

Computed Properties

• Exact Mass: 266.07300
• Monoisotopic Mass: 266.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.432
• Melting Point: >350°C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.691
• PSA: 100.80000
• LogP: 3.31120
• Sensitiveness: Sensitive to light
• Solubility: Not determined
• Vapor Pressure: Not available

EDANS Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases：R22; R36/37/38; R43
• Safety Term：S26-S27-S36/37/39-S45

Related Categories

• Other Chemical Reagents